Cas no 1095822-19-7 (7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: 7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1095822-19-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD17016002
• CID: 2093991
• PubChem ID: 57537966
• Update Time: 2025-10-28

7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• 7-methylpyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• 7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylicacid
• Z1255430106
• 1095822-19-7
• AKOS025290812
• CS-0049994
• EN300-7406668
• DB-100741
• AS-42851
• PB11238
• SCHEMBL12590743
• VTB82219
• 866-366-6
• 7-methyl-7H-pyrrolo(2,3-d)pyrimidine-4-carboxylic acid

• MDL： MFCD17016002
• Inchi： 1S/C8H7N3O2/c1-11-3-2-5-6(8(12)13)9-4-10-7(5)11/h2-4H,1H3,(H,12,13)
• InChI Key： GPSHWIOCNLBMHY-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=CN(C)C2=NC=N1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 423.4±25.0 °C at 760 mmHg
• Flash Point: 209.8±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)